Cas no 493040-60-1 (D-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-)
493040-60-1 structure
Product Name:D-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-
CAS No:493040-60-1
MF:C18H20N2O5S2
MW:408.491802215576
CID:1519977
Update Time:2024-08-24
D-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl- Chemical and Physical Properties
Names and Identifiers
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- D-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-
- D-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl- (9CI)
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- Inchi: 1S/C18H20N2O5S2/c21-17(19-14(18(22)23)12-13-6-2-1-3-7-13)15-8-4-10-20(15)27(24,25)16-9-5-11-26-16/h1-3,5-7,9,11,14-15H,4,8,10,12H2,(H,19,21)(H,22,23)/t14-,15+/m1/s1
- InChI Key: NQKHRADIASNHAZ-CABCVRRESA-N
- SMILES: C(O)(=O)[C@@H](CC1=CC=CC=C1)NC(=O)[C@@H]1CCCN1S(C1SC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 408.0815
Experimental Properties
- Density: 1.431±0.06 g/cm3(Predicted)
- PSA: 103.78
- pka: 3.56±0.10(Predicted)
D-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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